Cas no 41040-24-8 (4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine)

4-Chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a chloro-substituted pyrrolopyrimidine core with methyl groups at the 2 and 6 positions. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group at the 4-position enhances its utility in nucleophilic substitution reactions, while the methyl substituents contribute to steric and electronic modulation. Its rigid fused-ring system offers stability and potential for diverse biological activity. The compound is particularly relevant in medicinal chemistry for the development of kinase inhibitors and other targeted therapeutics. High purity and consistent quality ensure reliable performance in research and industrial applications.
4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine structure
41040-24-8 structure
Product Name:4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine
CAS No:41040-24-8
MF:C8H8ClN3
MW:181.622220039368
MDL:MFCD17013047
CID:1112203
PubChem ID:18511061
Update Time:2025-06-24

4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine
    • MFCD17013047
    • EN300-5191470
    • AS-83550
    • DB-305566
    • CQNXCCXQBKWANP-UHFFFAOYSA-N
    • LKBLPEGGCBIGHQ-UHFFFAOYSA-N
    • 4-chloro-2,6-dimethylpyrrolo[3,2-d]pyrimidine
    • 41040-24-8
    • SCHEMBL5775761
    • SCHEMBL5775766
    • SB16015
    • P11994
    • Z1255418339
    • CS-0056710
    • MDL: MFCD17013047
    • Inchi: 1S/C8H8ClN3/c1-4-3-6-7(10-4)8(9)12-5(2)11-6/h3,10H,1-2H3
    • InChI Key: CQNXCCXQBKWANP-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C)N2)N=C(C)N=1

Computed Properties

  • Exact Mass: 181.0406750g/mol
  • Monoisotopic Mass: 181.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.6Ų

4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
Y1006556-500MG
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